1-((4-Fluoro-2-methylphenyl)sulfonyl)-2-((phenylsulfonyl)methyl)pyrrolidine

• IUPAC Name: 2-(benzenesulfonylmethyl)-1-(4-fluoro-2-methylphenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C18H20FNO4S2/c1-14-12-15(19)9-10-18(14)26(23,24)20-11-5-6-16(20)13-25(21,22)17-7-3-2-4-8-17/h2-4,7-10,12,16H,5-6,11,13H2,1H3
• InChI Key: LWIPXFPSMBMJFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCCC2CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H20FNO4S2
• Molecular Weight: 397.5 g/mol

Description

1-((4-Fluoro-2-methylphenyl)sulfonyl)-2-((phenylsulfonyl)methyl)pyrrolidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This pyrrolidine derivative has been synthesized and studied extensively for its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Synthesis and Material Properties

One notable application involves the synthesis and characterization of novel materials. For instance, fluorinated polyamides containing pyridine and sulfone moieties were synthesized using a related diamine, demonstrating significant solubility in organic solvents and exhibiting high thermal stability, transparency, and mechanical strength. These materials have potential applications in various high-performance areas due to their low dielectric constants, low moisture absorption, and superior thermal properties (Xiao-Ling Liu et al., 2013).

Catalytic and Chemical Reactions

In catalysis, derivatives of the mentioned chemical structure have been explored for their potential in facilitating various chemical reactions. For example, (2S)-2-[(Phenylsulfinyl)methyl]pyrrolidine has been shown to catalyze efficient stereoselective Michael addition reactions, pointing towards the utility of sulfone-functionalized pyrrolidines in asymmetric synthesis, offering high yields and excellent stereoselectivity (K. Singh et al., 2013).

Antimicrobial Activity

Moreover, the synthesis of 1-[(substituted-phenyl)sulfonyl]pyrrolidin-2-ones through novel cyclization methods has demonstrated antimicrobial activities. This underscores the relevance of such structures in developing new antimicrobial agents, with compounds being evaluated for their efficacy against various microorganisms, indicating a potential application in medical and pharmaceutical research (M. Zareef et al., 2008).

Photophysical Properties

The exploration of iridium(III) complexes containing sulfanyl- or sulfone-functionalized cyclometallating ligands, including structures similar to the compound , has revealed their photophysical properties. These complexes exhibit distinct emission behaviors and high photoluminescence quantum yields, suggesting applications in light-emitting devices and as luminescent materials (E. Constable et al., 2014).